Cas no 2097954-27-1 (5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride)

• Product Name: 5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride
• CAS No: 2097954-27-1
• MF: C₉H₁₅Cl₃N₄
• MW: 285.60119843483
• CID: 5723791
• PubChem ID: 92131031
• Update Time: 2025-05-20

5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride
• F2167-4046
• 2097954-27-1
• 5-chloro-N-piperidin-4-ylpyrimidin-2-amine;dihydrochloride
• AKOS026748124

• Inchi： 1S/C9H13ClN4.2ClH/c10-7-5-12-9(13-6-7)14-8-1-3-11-4-2-8;;/h5-6,8,11H,1-4H2,(H,12,13,14);2*1H
• InChI Key： LTYQPKQOYGDQCT-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)NC1CCNCC1.Cl.Cl

Computed Properties

• Exact Mass: 284.036230g/mol
• Monoisotopic Mass: 284.036230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride

5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride (CAS No. 2097954-27-1): A Comprehensive Overview

5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride (CAS No. 2097954-27-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound, featuring a pyrimidine core linked to a piperidine moiety, is widely studied for its potential applications in drug discovery and development. Its unique structural characteristics make it a valuable intermediate for synthesizing bioactive molecules.

The molecular formula of 5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride is C₉H₁₄ClN₄·2HCl, with a molecular weight of approximately 297.6 g/mol. The compound is characterized by its high solubility in water and polar solvents, which enhances its utility in various experimental settings. Researchers often explore its reactivity and binding affinity, particularly in the context of kinase inhibition and receptor modulation.

One of the key reasons for the growing interest in 5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride is its role in the development of targeted therapies. With the rise of precision medicine, compounds like this are being investigated for their potential to interact with specific biological pathways. For instance, its pyrimidine-2-amine scaffold is frequently utilized in designing inhibitors for enzymes involved in cell signaling and proliferation.

In recent years, the demand for high-purity chemical intermediates like 5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride has surged, driven by advancements in cancer research and neurodegenerative disease studies. Researchers are particularly interested in its potential as a building block for small-molecule drugs, given its ability to form stable complexes with biological targets. This aligns with the broader trend of using heterocyclic compounds in modern drug design.

The synthesis of 5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and amine protection/deprotection strategies. These processes require stringent quality control to ensure the final product meets the required specifications for pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

From a commercial perspective, 5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride is available through specialized chemical suppliers catering to the research and development sector. Its pricing and availability can vary depending on the scale of procurement and the level of purity required. Companies engaged in custom synthesis and contract research often seek this compound for its versatility in medicinal chemistry projects.

Looking ahead, the applications of 5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride are expected to expand as scientists uncover new therapeutic targets. Its compatibility with high-throughput screening assays and combinatorial chemistry techniques positions it as a valuable tool in early-stage drug discovery. Furthermore, its potential role in addressing unmet medical needs, such as drug-resistant infections and rare genetic disorders, makes it a compound of enduring interest.

In summary, 5-chloro-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride (CAS No. 2097954-27-1) represents a critical intermediate in contemporary pharmaceutical research. Its structural features, combined with its broad applicability in drug development, underscore its importance in the chemical and life sciences industries. As research continues to evolve, this compound is likely to remain at the forefront of innovations in small-molecule therapeutics and biomedical research.